4-methoxy-1-phenyl-5-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one

• IUPAC Name: 4-methoxy-1-phenyl-5-[3-(triazol-1-yl)pyrrolidine-1-carbonyl]pyridin-2-one
• InChI: InChI=1S/C19H19N5O3/c1-27-17-11-18(25)23(14-5-3-2-4-6-14)13-16(17)19(26)22-9-7-15(12-22)24-10-8-20-21-24/h2-6,8,10-11,13,15H,7,9,12H2,1H3
• InChI Key: QNQMCGSMVFSDBB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=O)N(C=C1C(=O)N2CCC(C2)N3C=CN=N3)C4=CC=CC=C4
• Molecular Formula: C19H19N5O3
• Molecular Weight: 365.4 g/mol
• CAS No.: 2198584-51-7

Description

4-methoxy-1-phenyl-5-[3-(1H-1,2,3-triazol-1-yl)pyrrolidine-1-carbonyl]-1,2-dihydropyridin-2-one is a useful research compound. Its molecular formula is C19H19N5O3 and its molecular weight is 365.393. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Properties

• Synthesis of Triazepines : Research demonstrates the synthesis of 1,2,5-triazepines, which share the triazole component with the query compound. Photolysis of azidopyridazines in the presence of a base led to ring expansion, forming unstable 1H-1,2,5-triazepines, which upon further treatment, yielded stable triazepine derivatives. These compounds represent a class of chemicals with potential applications in material science and pharmaceuticals due to their unique structural features (Sawanishi et al., 1988).

• Liquid Crystals with Pyridine Ester Core : Studies on 2-hydroxypyridine ester-based liquid crystals, which include a pyridine component similar to the query compound, revealed that their mesophase behavior is influenced by the length of the alkoxy chain, polarity, and charge distribution. Such compounds find applications in display technologies and sensors due to their tunable optical properties (Hagar et al., 2020).

Applications in Catalysis and Material Science

• Metal-Free Synthesis of Triazolopyridines : A study presented a novel method for synthesizing 1,2,4-triazolo[1,5-a]pyridines via metal-free oxidative N-N bond formation. Such synthetic methodologies can be applied in creating pharmaceuticals and materials with triazolopyridine structures, offering a sustainable alternative to metal-catalyzed reactions (Zheng et al., 2014).

• Phosphorescent Ir(III) Complexes : Research into Ir(III)-based complexes with ligands similar to the query compound's structural elements showed how the introduction of different substituents can modulate emission energy and the ordering of excited states. Such complexes are crucial in developing organic light-emitting diodes (OLEDs) and other photonic devices, demonstrating the intersection of organic synthesis and material science (Avilov et al., 2007).